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Compound of Interest

Compound Name:
2-Hydroxy-4'-

methylbenzophenone

CAS No.: 19434-30-1

Cat. No.: B8467348

Get Quote

Synonyms: Benzophenone-3, 2-Hydroxy-4-methoxybenzophenone, (2-Hydroxy-4-

methoxyphenyl)-phenylmethanone[1]

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6]
Oxybenzone is a benzophenone derivative widely utilized for its ability to absorb ultraviolet

(UV) radiation, specifically in the UVB (290–320 nm) and short-wave UVA (320–340 nm)

regions.[2] Its efficacy relies on a specific structural motif—an intramolecular hydrogen bond—

that facilitates non-radiative energy dissipation.

Table 1: Physicochemical Constants
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Property Value Notes

CAS Number 131-57-7

Molecular Formula C₁₄H₁₂O₃

Molecular Weight 228.24 g/mol

Appearance Pale yellow crystalline powder

Melting Point 62.0 – 65.5 °C Experimental [1]

Boiling Point 150 – 160 °C @ 5 mmHg [1]

LogP (Octanol/Water) 3.79 Experimental [2]

Water Solubility ~69 mg/L @ 25°C (Virtually insoluble)

Solubility (Organics)
Soluble in Ethanol, Acetone,

Toluene

Lipophilic nature drives

formulation in oil phases

UV Absorption Max λmax ≈ 288 nm, 325 nm
Dual peak character

(UVB/UVA II)

pKa ~7.56 Phenolic hydroxyl group

Mechanism of Action: Excited State Intramolecular
Proton Transfer (ESIPT)
The photoprotective capability of Oxybenzone is not merely a result of light absorption but of its

ability to safely dissipate that energy as heat without degrading.[2] This is governed by Excited

State Intramolecular Proton Transfer (ESIPT).

The Photophysical Cycle
Ground State (Enol Form): In the ground state (

), the molecule exists in an enol form where the hydroxyl proton forms a strong
intramolecular hydrogen bond with the carbonyl oxygen.

Excitation: Upon absorbing a UV photon, the molecule is promoted to the excited singlet

state (
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).

Proton Transfer: The acidity of the hydroxyl group and the basicity of the carbonyl group

increase significantly in the excited state. The proton transfers to the carbonyl oxygen,

forming a keto tautomer.

Relaxation: The excited keto form relaxes to the ground state keto form via internal

conversion (releasing energy as heat).

Restoration: The ground state keto form is unstable and rapidly back-transfers the proton to

regenerate the original enol form, making the molecule ready to absorb another photon.

Enol Form (S0)
Ground State

(Intramolecular H-bond)

Enol Form (S1)
Excited State

(UV Absorption)
hv (UV Absorption)

Keto Form (S1)
Excited Tautomer
(Proton Transfer)

ESIPT
(Fast)

Keto Form (S0)
Ground Tautomer

(Unstable)

Internal Conversion

Heat Dissipation

Back Proton Transfer

Click to download full resolution via product page

Figure 1: The ESIPT cycle allows Oxybenzone to act as a reusable 'photon pump,' converting

UV radiation into harmless thermal energy.

Synthesis: Friedel-Crafts Acylation[8][9][10][11][12]
[13][14]
The industrial synthesis of Oxybenzone typically employs a Friedel-Crafts acylation strategy. A

robust route involves the reaction of benzoyl chloride with 1,3-dimethoxybenzene (resorcinol

dimethyl ether).

Expert Insight: While one might expect a simple acylation, the use of Aluminum Chloride (

) serves a dual purpose. It catalyzes the acylation and facilitates the selective demethylation of
the methoxy group ortho to the carbonyl. This is critical because the ortho-hydroxyl group is
required for the hydrogen bonding described in the mechanism section above.

Reaction Pathway[8][9][10][11][12][15][16][17]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8467348/docs?utm_src=pdf-body-img#technical-monograph-oxybenzone-cas-131-57-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8467348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents: Benzoyl Chloride + 1,3-Dimethoxybenzene.

Catalyst: Anhydrous

(Lewis Acid).

Process:

Formation of the acylium ion complex.

Electrophilic attack on the electron-rich aromatic ring.[3]

Selective cleavage of the ortho-methoxy bond due to the stability of the resulting

aluminum-chelate complex.

Workup: Acid hydrolysis releases the free phenol (Oxybenzone).
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Figure 2: Synthetic route highlighting the simultaneous acylation and selective demethylation

driven by aluminum chloride chelation.

Analytical Protocol: HPLC Quantification
For quality control and formulation analysis, High-Performance Liquid Chromatography (HPLC)

is the gold standard. The following protocol is adapted from FDA Laboratory Information

Bulletin 4675 [3].

Validated Method Parameters
Parameter Condition

Column
C18 Reverse Phase (e.g., Phenomenex Luna

C18(2), 150 x 4.6 mm, 5 µm)

Mobile Phase
Methanol : 0.5% Acetic Acid (aq) (85:15 v/v is a

common starting point for isocratic)

Flow Rate 1.0 mL/min

Detection UV-Vis / PDA @ 313 nm (or 288 nm)

Injection Volume 10 - 20 µL

Temperature Ambient (25°C)

Step-by-Step Workflow
Standard Preparation: Dissolve Oxybenzone reference standard in Methanol to create a

stock solution (e.g., 0.2 mg/mL). Sonicate to ensure complete dissolution.

Sample Extraction:

Weigh ~0.2g of sunscreen lotion/emulsion.

Disperse in 50 mL Methanol.

Critical Step: Sonicate for 15 minutes to break the emulsion and solubilize the active

ingredient.
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Filter through a 0.45 µm PTFE filter to remove excipients.

Analysis: Inject standard and sample. Oxybenzone typically elutes between 4–6 minutes

depending on the exact organic modifier ratio.

Calculation: Use external standard calibration curve (

).
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Figure 3: Analytical workflow for the extraction and quantification of Oxybenzone from complex

matrices.

Safety & Environmental Toxicology
While Oxybenzone is FDA-approved for human use (up to 6%), it is currently the subject of

intense scrutiny regarding environmental impact and endocrine disruption.
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Coral Reef Toxicity: Research indicates Oxybenzone acts as a skeletal endocrine disruptor in

coral planulae. It induces ossification, trapping the coral larva in its own skeleton, and lowers

the temperature at which coral bleaching occurs [4]. This has led to bans in jurisdictions like

Hawaii and Key West.

Human Safety: It is lipophilic and can penetrate the stratum corneum, with traces detectable

in urine. While generally considered safe for topical use, concerns regarding weak

estrogenic activity persist in literature, though systemic toxicity remains low at regulated

levels [5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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